Cas no 124399-90-2 (7,8-dihydro-6H-indeno[4,5-d]-1,3-dioxol-7-amine,monohydrochloride)

• Product Name: 7,8-dihydro-6H-indeno[4,5-d]-1,3-dioxol-7-amine,monohydrochloride
• CAS No: 124399-90-2
• MF: C₁₀H₁₂ClNO₂
• MW: 213.660781860352
• CID: 4580185
• Update Time: 2025-06-14

7,8-dihydro-6H-indeno[4,5-d]-1,3-dioxol-7-amine,monohydrochloride Chemical and Physical Properties

Names and Identifiers

• 4,5-MDAI (hydrochloride)
• 7,8-dihydro-6H-indeno[4,5-d]-1,3-dioxol-7-amine,monohydrochloride

• Inchi： 1S/C10H11NO2.ClH/c11-7-3-6-1-2-9-10(8(6)4-7)13-5-12-9;/h1-2,7H,3-5,11H2;1H
• InChI Key： PVGSGXLMJCEIEL-UHFFFAOYSA-N
• SMILES： C12OCOC1=C1CC(N)CC1=CC=2.Cl

Additional information on 7,8-dihydro-6H-indeno[4,5-d]-1,3-dioxol-7-amine,monohydrochloride

Research Brief on 7,8-dihydro-6H-indeno[4,5-d]-1,3-dioxol-7-amine,monohydrochloride (CAS: 124399-90-2)

In recent years, the compound 7,8-dihydro-6H-indeno[4,5-d]-1,3-dioxol-7-amine,monohydrochloride (CAS: 124399-90-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique indeno-dioxol-amine structure, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of the synthetic pathway for 7,8-dihydro-6H-indeno[4,5-d]-1,3-dioxol-7-amine,monohydrochloride. Recent publications highlight advancements in stereoselective synthesis, which have improved yield and purity. These developments are crucial for scaling up production for preclinical and clinical studies. Additionally, novel analytical methods, such as high-performance liquid chromatography (HPLC) coupled with mass spectrometry, have been employed to characterize the compound and its metabolites.

Pharmacological studies have revealed that 7,8-dihydro-6H-indeno[4,5-d]-1,3-dioxol-7-amine,monohydrochloride exhibits notable activity in modulating specific neurotransmitter systems. Preliminary in vitro and in vivo data suggest its potential as a therapeutic agent for neurological disorders, including Parkinson's disease and depression. The compound's ability to cross the blood-brain barrier and its favorable pharmacokinetic profile further support its candidacy for central nervous system (CNS) targeting drugs.

Recent investigations into the mechanism of action indicate that 7,8-dihydro-6H-indeno[4,5-d]-1,3-dioxol-7-amine,monohydrochloride may interact with dopamine and serotonin receptors. Molecular docking studies and receptor binding assays have provided insights into its binding affinity and selectivity. These findings are instrumental in designing derivatives with enhanced efficacy and reduced side effects. Furthermore, computational modeling has been utilized to predict the compound's interactions with other biological targets, expanding its potential therapeutic applications.

In the context of drug development, the safety and toxicological profile of 7,8-dihydro-6H-indeno[4,5-d]-1,3-dioxol-7-amine,monohydrochloride has been rigorously evaluated. Recent toxicology studies conducted in animal models have demonstrated a favorable safety margin, with no significant adverse effects observed at therapeutic doses. These results are encouraging for advancing the compound into further stages of clinical development. However, long-term studies are still needed to fully assess its safety and efficacy in humans.

Industry reports indicate growing interest from pharmaceutical companies in licensing or developing 7,8-dihydro-6H-indeno[4,5-d]-1,3-dioxol-7-amine,monohydrochloride-based therapies. Collaborative efforts between academic institutions and biotech firms are accelerating the translation of research findings into potential drug candidates. The compound's patent status and intellectual property landscape are also being closely monitored, as they will play a critical role in its commercialization.

In conclusion, 7,8-dihydro-6H-indeno[4,5-d]-1,3-dioxol-7-amine,monohydrochloride (CAS: 124399-90-2) represents a promising candidate for therapeutic development, particularly in the realm of CNS disorders. Ongoing research continues to uncover its multifaceted pharmacological properties and mechanisms of action. As synthetic methodologies improve and preclinical data accumulate, the compound is poised to make a significant impact on the pharmaceutical industry. Future studies should focus on clinical trials to validate its efficacy and safety in human patients, paving the way for its potential approval and widespread use.